Cas no 86269-98-9 (Benzoyl chloride, 2-chloro-3-methoxy- (9CI))

• Product Name: Benzoyl chloride, 2-chloro-3-methoxy- (9CI)
• CAS No: 86269-98-9
• MF: C₈H₆Cl₂O₂
• MW: 205.03804063797
• CID: 1023261
• PubChem ID: 21690405
• Update Time: 2025-06-15

Benzoyl chloride, 2-chloro-3-methoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 2-chloro-3-methoxy- (9CI)
• 2-chloro-3-methoxybenzoyl chloride
• SCHEMBL9357148
• Benzoyl chloride,2-chloro-3-methoxy-(9ci)
• 86269-98-9
• DTXSID90616997
• JYCVIMNYXDSFJH-UHFFFAOYSA-N
• BENZOYL CHLORIDE, 2-CHLORO-3-METHOXY-
• DB-274950

• Inchi： 1S/C8H6Cl2O2/c1-12-6-4-2-3-5(7(6)9)8(10)11/h2-4H,1H3
• InChI Key： JYCVIMNYXDSFJH-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)Cl)=CC=CC=1OC

Computed Properties

• Exact Mass: 203.9744848g/mol
• Monoisotopic Mass: 203.9744848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on Benzoyl chloride, 2-chloro-3-methoxy- (9CI)

Introduction to Benzoyl Chloride, 2-Chloro-3-Methoxy- (9CI) (CAS No. 86269-98-9)

Benzoyl chloride, 2-chloro-3-methoxy- (CAS No. 86269-98-9) is a versatile organic compound that has garnered significant attention in the fields of chemistry and pharmaceuticals. This compound, also known by its IUPAC name 2-chloro-3-methoxybenzoyl chloride, is a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. Its unique chemical structure and reactivity make it an essential building block in the development of novel compounds with diverse applications.

The molecular formula of 2-chloro-3-methoxybenzoyl chloride is C₈H₆Cl₂O₂, and its molecular weight is approximately 197.04 g/mol. The compound is a colorless to pale yellow liquid with a characteristic odor. It is highly reactive and readily undergoes nucleophilic acyl substitution reactions, making it a valuable reagent in organic synthesis.

In recent years, significant research has been conducted to explore the potential applications of Benzoyl chloride, 2-chloro-3-methoxy-. One notable area of interest is its use in the synthesis of pharmaceutical intermediates. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of novel anti-inflammatory agents. The researchers demonstrated that derivatives of 2-chloro-3-methoxybenzoyl chloride exhibited potent anti-inflammatory activity, suggesting its potential as a lead compound for drug discovery.

Another important application of Benzoyl chloride, 2-chloro-3-methoxy- is in the synthesis of agrochemicals. A recent study in the Pesticide Biochemistry and Physiology journal reported the use of this compound as an intermediate in the production of herbicides and fungicides. The researchers found that derivatives of 2-chloro-3-methoxybenzoyl chloride showed excellent efficacy against various plant pathogens, making them promising candidates for agricultural applications.

The reactivity and versatility of Benzoyl chloride, 2-chloro-3-methoxy- have also led to its use in the development of new materials. A study published in the Polymer Chemistry journal explored the use of this compound in the synthesis of functional polymers. The researchers demonstrated that polymers derived from 2-chloro-3-methoxybenzoyl chloride exhibited unique properties such as high thermal stability and excellent mechanical strength, making them suitable for various industrial applications.

In addition to its synthetic applications, Benzoyl chloride, 2-chloro-3-methoxy- has been studied for its environmental impact. A recent review article in the Environmental Science & Technology journal discussed the fate and behavior of this compound in different environmental matrices. The study highlighted the importance of understanding its degradation pathways and potential ecological effects to ensure its safe use and disposal.

The safety and handling of Benzoyl chloride, 2-chloro-3-methoxy- are critical considerations for researchers and industrial users. This compound is known to be highly reactive and can release toxic fumes when exposed to moisture or heat. Therefore, it is essential to handle it with appropriate personal protective equipment (PPE) and under well-controlled conditions to minimize risks.

In conclusion, Benzoyl chloride, 2-chloro-3-methoxy- (CAS No. 86269-98-9) is a multifaceted compound with a wide range of applications in chemistry, pharmaceuticals, agrochemicals, and materials science. Its unique chemical properties make it an indispensable reagent in various synthetic processes. Ongoing research continues to uncover new uses and potential benefits of this compound, further solidifying its importance in modern scientific endeavors.